Cas no 647032-09-5 (N,N'-Dimesitylethanediimine)

N,N'-Dimesitylethanediimine structure
N,N'-Dimesitylethanediimine structure
Product Name:N,N'-Dimesitylethanediimine
CAS No:647032-09-5
MF:C20H24N2
MW:292.417964935303
CID:2189789
Update Time:2023-08-06

N,N'-Dimesitylethanediimine Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,n,n’-1,2-ethanediylidenebis2,4,6-trimethyl-,n(e),n’(e)-
    • N,N'-Dimesitylethanediimine
    • GLYOXAL-BIS(MESITYLIMINE)
    • Benzenamine,N,N'-1,2-ethanediylidenebis2,4,6-trimethyl-,N(E),N'(E)-
    • Benzenamine, N,N'-1,2-ethanediylidenebis[2,4,6-trimethyl-
    • N,N'-bis(2,4,6-trimethylphenyl)ethane-1,2-diimine
    • YVKAJRYLHIECOK-UHFFFAOYSA-N
    • Glyoxal bis(2,4,6-trimethylanil)
    • AS1007
    • N,N'-Bis(2,4,6-trimethylphenyl)ethanediimine
    • N,N'-Bis(2,4,6-trimethylphenyl)-1,4-diazabutadien
    • Inchi: 1S/C20H24N2/c1-13-9-15(3)19(16(4)10-13)21-7-8-22-20-17(5)11-14(2)12-18(20)6/h7-12H,1-6H3/b21-7+,22-8+
    • InChI Key: YVKAJRYLHIECOK-KVJLFNRQSA-N
    • SMILES: N(=C/C=N/C1C(C)=CC(C)=CC=1C)\C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 292.194
  • Monoisotopic Mass: 292.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.7
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